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Compound of Interest

Compound Name: CM-407

Cat. No.: B1192531 Get Quote

Disclaimer: The chemical identifier "CM-407" is not a universally recognized standard. This

document provides disposal procedures for Poloxamer 407, a substance frequently used in

research and pharmaceutical development, which may be designated internally as CM-407. It

is crucial to confirm the chemical identity of your material by cross-referencing with the

manufacturer's Safety Data Sheet (SDS) before following these procedures.

This guide provides essential safety and logistical information for the proper disposal of

Poloxamer 407, ensuring the safety of laboratory personnel and compliance with environmental

regulations.

I. Immediate Safety and Handling Precautions
Poloxamer 407 is generally considered to be a non-hazardous material.[1][2] However, it is

imperative to handle all laboratory chemicals with appropriate care.

Personal Protective Equipment (PPE): Before handling Poloxamer 407, ensure that the

following personal protective equipment is worn:
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PPE Category Item Specification

Eye Protection Safety Glasses with side shields

Hand Protection Gloves
Nitrile or other suitable

chemical-resistant gloves

Body Protection Lab Coat Standard laboratory coat

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust is generated, a dust mask

is recommended.

In Case of Exposure:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation develops.

Skin Contact
Wash off with soap and plenty of water. Remove

contaminated clothing.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Get medical attention if you feel unwell.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen.

II. Logistical Disposal Plan
The disposal of Poloxamer 407 should always be in accordance with federal, state, and local

regulations.[3]

Step-by-Step Disposal Procedure:

Unused Product (Solid):
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For small quantities, the unused product in its original container can typically be disposed

of as non-hazardous solid waste.

It is best practice to consult your institution's environmental health and safety (EHS) office

for specific guidance.

Do not mix with other waste.

Spilled Solid Material:

Wear appropriate PPE.

For small spills, sweep up the material and place it in a designated, labeled, and sealed

container for disposal.[1]

Avoid generating dust.

Clean the spill area with water.

Aqueous Solutions:

Prevent solutions of Poloxamer 407 from entering drains or waterways.[4]

Consult with your EHS office for guidance on the disposal of aqueous solutions.

Depending on the concentration and local regulations, it may require collection and

disposal as chemical waste.

III. Experimental Protocols Cited
The information provided in this document is based on standard safety data sheets and does

not cite specific experimental protocols.

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Poloxamer 407.
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Caption: Disposal workflow for Poloxamer 407.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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